1-(3-(4-(2,3-dimethylphenyl)piperazin-1-yl)-3-oxopropyl)-4-isobutylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl]-8-(2-methylpropyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C26H32N6O2S/c1-17(2)16-31-25(34)24-21(10-15-35-24)32-22(27-28-26(31)32)8-9-23(33)30-13-11-29(12-14-30)20-7-5-6-18(3)19(20)4/h5-7,10,15,17H,8-9,11-14,16H2,1-4H3
• InChI Key: UNZILEITJUPJKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CCC3=NN=C4N3C5=C(C(=O)N4CC(C)C)SC=C5)C
• Molecular Formula: C26H32N6O2S
• Molecular Weight: 492.6 g/mol

Description

1-(3-(4-(2,3-dimethylphenyl)piperazin-1-yl)-3-oxopropyl)-4-isobutylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C26H32N6O2S and its molecular weight is 492.64. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated the synthesis of various novel heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine derivatives, which are analogs to the compound . These compounds are synthesized through reactions involving different reagents and have shown potential antimicrobial activities, indicating their importance in medicinal chemistry for drug discovery and development (El-Agrody et al., 2001).

Antimicrobial and Antifungal Activities

The synthesis of novel compounds with structural similarities has been reported to exhibit antimicrobial and antifungal activities. For instance, certain triazolopyrimidine and pyrimidinone derivatives have been evaluated for their effectiveness against various bacterial and fungal species, demonstrating the potential of these compounds in addressing microbial resistance (Abdel‐Aziz et al., 2008).

Antihypertensive Agents

Research into triazolo[1,5-alpha]pyrimidines has explored their potential as antihypertensive agents, highlighting the importance of such heterocyclic compounds in the development of cardiovascular drugs. These studies have led to the identification of compounds with promising antihypertensive activity, underscoring the therapeutic potential of these chemical structures (Bayomi et al., 1999).

Synthesis Techniques

Innovative synthesis techniques for heterocyclic compounds related to the query compound have been developed, including methods that employ supercritical carbon dioxide for the synthesis of triazolopyrimidin-ones, an approach that represents an environmentally friendly and efficient strategy for the synthesis of such complex molecules (Baklykov et al., 2019).